1-(4-methoxyphenyl)-4-(4-propylbenzoyl)piperazine
Overview
Description
1-(4-methoxyphenyl)-4-(4-propylbenzoyl)piperazine, also known as PEP, is a synthetic compound that belongs to the class of piperazine derivatives. It is a psychoactive substance that has been widely studied for its potential use in scientific research.
Mechanism of Action
1-(4-methoxyphenyl)-4-(4-propylbenzoyl)piperazine acts as a serotonin and dopamine reuptake inhibitor, increasing the levels of these neurotransmitters in the brain. This leads to an increase in mood, motivation, and cognitive function.
Biochemical and Physiological Effects:
This compound has been shown to increase dopamine and serotonin levels in the brain, leading to increased activity in the mesolimbic reward system. It has also been shown to increase heart rate and blood pressure, as well as cause pupil dilation and muscle tension.
Advantages and Limitations for Lab Experiments
1-(4-methoxyphenyl)-4-(4-propylbenzoyl)piperazine has several advantages for use in lab experiments, including its ability to increase dopamine and serotonin levels in the brain, its potential as a tool for studying neurotransmitter systems, and its potential as a treatment for depression and anxiety. However, its limitations include its psychoactive effects, which may affect the behavior of research subjects, and its potential for abuse.
Future Directions
There are several potential future directions for research involving 1-(4-methoxyphenyl)-4-(4-propylbenzoyl)piperazine, including its potential as a treatment for depression and anxiety, its use in the study of neurotransmitter systems, and its potential as a tool for studying the brain reward system. Additionally, further research is needed to fully understand the biochemical and physiological effects of this compound and its potential for abuse.
Scientific Research Applications
1-(4-methoxyphenyl)-4-(4-propylbenzoyl)piperazine has been used in scientific research for its potential as a psychostimulant and as a possible treatment for depression and anxiety. It has also been studied for its potential as a tool in neuroscience research, including the study of neurotransmitter systems and the brain reward system.
Properties
IUPAC Name |
[4-(4-methoxyphenyl)piperazin-1-yl]-(4-propylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-3-4-17-5-7-18(8-6-17)21(24)23-15-13-22(14-16-23)19-9-11-20(25-2)12-10-19/h5-12H,3-4,13-16H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOWPNYSFJXWUIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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